Cas no 66033-76-9 (5-Bromo-3-methyl-1,2-benzisoxazole)

• Product Name: 5-Bromo-3-methyl-1,2-benzisoxazole
• CAS No: 66033-76-9
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD08669459
• CID: 396958
• PubChem ID: 12411330
• Update Time: 2025-04-19

5-Bromo-3-methyl-1,2-benzisoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 5-bromo-3-methyl-
• 5-bromo-3-methyl-1,2-benzoxazole
• 5-BROMO-3-METHYLBENZO[D]ISOXAZOLE
• 5-Bromo-3-methyl-benzo[d]isoxazole
• 1,2-Benzisoxazole,5-bromo-3-methyl
• 5-Brom-3-methyl-1,2-benzisoxazol
• 5-bromo-3-methyl-1,2-benzisoxazole
• QC-5088
• MB06428
• 5-bromo-3-methylbenzo[d]isoxazole, AldrichCPR
• MFCD08669459
• AS-47459
• AKOS022976489
• SY128874
• 5-Bromo-3-methylbenzoisoxazole
• DTXSID20497019
• ITZVIXFFWVROPH-UHFFFAOYSA-N
• F13809
• SCHEMBL3524236
• CS-D0883
• 66033-76-9
• FT-0761858
• DB-073696
• 5-Bromo-3-methyl-1,2-benzisoxazole

• MDL： MFCD08669459
• Inchi： 1S/C8H6BrNO/c1-5-7-4-6(9)2-3-8(7)11-10-5/h2-4H,1H3
• InChI Key： ITZVIXFFWVROPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=NO2

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.89870

5-Bromo-3-methyl-1,2-benzisoxazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles